
Application Notes and Protocols for Preparing
(Rac)-GSK547 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (Rac)-GSK547

Cat. No.: B15583186 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: (Rac)-GSK547 is a potent and highly selective inhibitor of Receptor-Interacting

Protein Kinase 1 (RIPK1).[1][2][3] Its application in research, particularly in studies related to

pancreatic cancer and macrophage-mediated immune tolerance, necessitates the accurate

preparation of stock solutions for consistent and reproducible experimental results.[1][2][3][4]

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of (Rac)-
GSK547 due to the compound's high solubility in it.[1][2][3][5] These application notes provide

a detailed protocol for the preparation, storage, and handling of (Rac)-GSK547 stock solutions

in DMSO.

Data Presentation
Table 1: Physicochemical Properties of (Rac)-GSK547

Property Value Source

Molecular Formula C₂₀H₁₈F₂N₆O [1][4]

Molecular Weight 396.39 g/mol [1][4]

CAS Number 2226735-55-1 [1][3]

Appearance White to off-white solid [5]
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Table 2: Solubility of (Rac)-GSK547 in DMSO

Vendor Reported Solubility
Molar
Concentration
(Approx.)

Notes

Selleck Chemicals 29 mg/mL 73.16 mM
Use fresh, moisture-

free DMSO.[1]

MedchemExpress ≥ 125 mg/mL ≥ 315.35 mM

Ultrasonic assistance

may be needed.[2][4]

[5]

TargetMol 125 mg/mL 315.35 mM
Sonication is

recommended.[3]

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 3 years [1][3]

DMSO Stock Solution -80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1][2][3]

-20°C Up to 1 month [1][2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM (Rac)-GSK547 Stock
Solution in DMSO
Materials:

(Rac)-GSK547 solid powder

Anhydrous/molecular sieve-dried DMSO
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips

Procedure:

Pre-handling: Before opening, bring the vial of (Rac)-GSK547 powder to room temperature

to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of (Rac)-GSK547 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.96

mg of the compound.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 396.39 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 396.39 g/mol x 0.001 L = 0.0039639 g = 3.96 mg

Dissolution:

Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the weighed

(Rac)-GSK547. For 3.96 mg, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution for any undissolved particles. If particulates are present,

sonicate the solution in a water bath for 5-10 minutes.[2][3] Gentle warming (up to 37°C)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15583186?utm_src=pdf-body
https://www.benchchem.com/product/b15583186?utm_src=pdf-body
https://www.benchchem.com/product/b15583186?utm_src=pdf-body
https://www.medchemexpress.com/gsk547.html
https://www.targetmol.com/compound/gsk547
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


can also aid dissolution, but avoid excessive heat.[6]

Sterilization (Optional): For cell culture applications, the stock solution can be sterilized by

filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This is crucial to avoid repeated freeze-thaw cycles which can degrade the compound.[2]

[6][7]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][2][3]

Safety Precautions:
Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat when handling (Rac)-GSK547 and DMSO.

Handle DMSO in a well-ventilated area or a chemical fume hood, as it can facilitate the

absorption of substances through the skin.

Consult the Safety Data Sheet (SDS) for (Rac)-GSK547 for comprehensive safety

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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